Cas no 2731014-78-9 (5-Bromo-3-{[3-chloro-5-(trifluoromethyl)phenyl]methoxy}pyridine-2-carbaldehyde)

• Product Name: 5-Bromo-3-{[3-chloro-5-(trifluoromethyl)phenyl]methoxy}pyridine-2-carbaldehyde
• CAS No: 2731014-78-9
• MF: C₁₄H₈BrClF₃NO₂
• MW: 394.571032524109
• CID: 5464567
• Update Time: 2025-05-23

5-Bromo-3-{[3-chloro-5-(trifluoromethyl)phenyl]methoxy}pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3-{[3-chloro-5-(trifluoromethyl)phenyl]methoxy}pyridine-2-carbaldehyde
• 5-Bromo-3-{[3-chloro-5-(trifluoromethyl)phenyl]methoxy}pyridine-2-carbaldehyde

• Inchi： 1S/C14H8BrClF3NO2/c15-10-4-13(12(6-21)20-5-10)22-7-8-1-9(14(17,18)19)3-11(16)2-8/h1-6H,7H2
• InChI Key： ZYVHZPTVMPWSDQ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=O)C(=C1)OCC1=CC(=CC(C(F)(F)F)=C1)Cl

Computed Properties

• Exact Mass: 392.93790 g/mol
• Monoisotopic Mass: 392.93790 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 394.57
• XLogP3: 4.3
• Topological Polar Surface Area: 39.2

Additional information on 5-Bromo-3-{[3-chloro-5-(trifluoromethyl)phenyl]methoxy}pyridine-2-carbaldehyde

5-Bromo-3-{[3-chloro-5-(trifluoromethyl)phenyl]methoxy}pyridine-2-carbaldehyde (CAS No. 2731014-78-9): An Overview

5-Bromo-3-{[3-chloro-5-(trifluoromethyl)phenyl]methoxy}pyridine-2-carbaldehyde (CAS No. 2731014-78-9) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound, characterized by its unique structural features, including a brominated pyridine ring and a trifluoromethyl-substituted phenyl group, exhibits a range of biological activities that make it a valuable candidate for further research and development.

The chemical structure of 5-Bromo-3-{[3-chloro-5-(trifluoromethyl)phenyl]methoxy}pyridine-2-carbaldehyde is defined by its molecular formula C₁₆H₉BrClF₃N₂O. The presence of the bromine and chlorine atoms, along with the trifluoromethyl group, imparts specific electronic and steric properties to the molecule, which can influence its reactivity and biological activity. The aldehyde functional group at the C-2 position of the pyridine ring further adds to its chemical versatility, making it an attractive starting material for various synthetic transformations.

In the context of pharmaceutical research, 5-Bromo-3-{[3-chloro-5-(trifluoromethyl)phenyl]methoxy}pyridine-2-carbaldehyde has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate specific biological pathways, particularly those involved in inflammation and cancer. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that it could be a promising candidate for the development of novel anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 5-Bromo-3-{[3-chloro-5-(trifluoromethyl)phenyl]methoxy}pyridine-2-carbaldehyde has also shown promise in cancer research. A 2020 study in the journal Cancer Letters demonstrated that this compound selectively induced apoptosis in various cancer cell lines while exhibiting minimal cytotoxicity towards normal cells. The mechanism of action was attributed to its ability to disrupt key signaling pathways involved in cell survival and proliferation. These findings underscore the potential of this compound as a therapeutic agent for cancer treatment.

The synthesis of 5-Bromo-3-{[3-chloro-5-(trifluoromethyl)phenyl]methoxy}pyridine-2-carbaldehyde has been extensively studied, with several efficient routes reported in the literature. One common approach involves the sequential functionalization of a brominated pyridine derivative followed by the introduction of the trifluoromethyl-substituted phenyl group and the formation of the aldehyde moiety. These synthetic methods have been optimized to achieve high yields and purity, making it feasible for large-scale production.

In addition to its pharmaceutical applications, 5-Bromo-3-{[3-chloro-5-(trifluoromethyl)phenyl]methoxy}pyridine-2-carbaldehyde has found use in other areas of chemistry, such as materials science and analytical chemistry. Its unique electronic properties make it suitable for applications in organic electronics, where it can be used as a building block for functional materials with tailored optoelectronic properties. Furthermore, its distinct spectroscopic characteristics enable its use as a reference standard in analytical methods for detecting and quantifying similar compounds.

The safety profile of 5-Bromo-3-{[3-chloro-5-(trifluoromethyl)phenyl]methoxy}pyridine-2-carbaldehyde is an important consideration for both research and industrial applications. While no significant toxicity issues have been reported to date, standard precautions should be taken when handling this compound to ensure laboratory safety. Proper storage conditions, such as maintaining it at low temperatures and protecting it from light and moisture, are recommended to preserve its stability and integrity.

In conclusion, 5-Bromo-3-{[3-chloro-5-(trifluoromethyl)phenyl]methoxy}pyridine-2-carbaldehyde (CAS No. 2731014-78-9) is a multifaceted compound with diverse applications in pharmaceuticals, materials science, and analytical chemistry. Its unique structural features and biological activities make it a valuable subject for ongoing research and development. As new studies continue to uncover its potential benefits and mechanisms of action, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.